Cas no 2177267-06-8 (7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride)

• Product Name: 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride
• CAS No: 2177267-06-8
• MF: C₆H₁₀ClF₂NO
• MW: 185.599507808685
• CID: 5271689
• Update Time: 2026-03-09

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride

• Inchi： 1S/C6H9F2NO.ClH/c7-6(8)1-5(10-4-6)2-9-3-5;/h9H,1-4H2;1H
• InChI Key： YDHOSZOZRPOIOP-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)CO2)CN1.[H]Cl

Additional information on 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride

Recent Advances in the Study of 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane Hydrochloride (CAS: 2177267-06-8)

7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride (CAS: 2177267-06-8) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The compound's spirocyclic scaffold, characterized by a fused oxa-aza ring system, offers a rigid three-dimensional structure that is advantageous for targeting complex biological systems. The incorporation of fluorine atoms at the 7-position enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Recent synthetic methodologies have optimized the production of this compound, enabling its use in high-throughput screening campaigns.

In vitro studies have demonstrated that 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride exhibits moderate inhibitory activity against a range of enzymes, including kinases and proteases, which are implicated in various disease pathways. Preliminary data suggest its potential as a lead compound for the development of new therapeutics targeting cancer and inflammatory diseases. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological profile.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's binding interactions with biological targets. Molecular docking simulations and structure-activity relationship (SAR) studies have provided insights into the key structural determinants of its activity, guiding the design of more potent analogs. These efforts are expected to accelerate the translation of this compound into preclinical development.

Despite these promising findings, challenges remain in the scalability of its synthesis and the assessment of its safety profile. Ongoing research aims to address these limitations through the development of more efficient synthetic routes and comprehensive toxicological evaluations. Collaborative efforts between academic and industrial researchers are crucial to advancing the therapeutic potential of 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride.

In conclusion, 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane hydrochloride represents a compelling example of how innovative chemical scaffolds can drive drug discovery. Its unique structural attributes and preliminary biological activities underscore its potential as a valuable tool in medicinal chemistry. Future research will likely focus on expanding its applications and refining its properties to meet the demands of clinical development.